Cas no 314247-66-0 (2-2-amino-5-(4-methoxyphenyl)pyrimidin-4-yl-4-ethyl-5-methoxyphenol)

• Product Name: 2-2-amino-5-(4-methoxyphenyl)pyrimidin-4-yl-4-ethyl-5-methoxyphenol
• CAS No: 314247-66-0
• MF: C₂₀H₂₁N₃O₃
• MW: 351.399044752121
• CID: 5796885
• Update Time: 2025-07-09

2-2-amino-5-(4-methoxyphenyl)pyrimidin-4-yl-4-ethyl-5-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-5-(4-methoxyphenyl)pyrimidin-4-yl)-4-ethyl-5-methoxyphenol
• Phenol, 2-[2-amino-5-(4-methoxyphenyl)-4-pyrimidinyl]-4-ethyl-5-methoxy-
• 2-2-amino-5-(4-methoxyphenyl)pyrimidin-4-yl-4-ethyl-5-methoxyphenol

• Inchi： 1S/C20H21N3O3/c1-4-12-9-15(17(24)10-18(12)26-3)19-16(11-22-20(21)23-19)13-5-7-14(25-2)8-6-13/h5-11,24H,4H2,1-3H3,(H2,21,22,23)
• InChI Key： KAJZGYFJEAWMRE-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OC)=C(CC)C=C1C1C(C2=CC=C(OC)C=C2)=CN=C(N)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-2-amino-5-(4-methoxyphenyl)pyrimidin-4-yl-4-ethyl-5-methoxyphenol

Recent Advances in the Study of 2-2-amino-5-(4-methoxyphenyl)pyrimidin-4-yl-4-ethyl-5-methoxyphenol (CAS: 314247-66-0)

The compound 2-2-amino-5-(4-methoxyphenyl)pyrimidin-4-yl-4-ethyl-5-methoxyphenol (CAS: 314247-66-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine and phenol substructures, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a lead compound in drug discovery programs.

Recent studies have focused on elucidating the molecular mechanisms underlying its biological activity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against a subset of tyrosine kinases, with IC50 values in the low nanomolar range. The structural analysis revealed that the methoxyphenyl and ethylphenol moieties play critical roles in binding to the ATP pocket of target kinases, while the amino group facilitates hydrogen bonding interactions with key residues in the active site.

In addition to its kinase inhibitory properties, research published in Bioorganic & Medicinal Chemistry Letters (2024) has explored the compound's potential as an anti-inflammatory agent. The study showed that 314247-66-0 effectively suppresses NF-κB signaling pathways in macrophage cells, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest potential applications in treating chronic inflammatory diseases.

From a chemical synthesis perspective, recent advancements have improved the yield and purity of 2-2-amino-5-(4-methoxyphenyl)pyrimidin-4-yl-4-ethyl-5-methoxyphenol. A 2024 Nature Protocols paper detailed an optimized four-step synthesis route starting from commercially available 4-methoxybenzaldehyde, achieving an overall yield of 42% with >99% purity. The protocol emphasizes green chemistry principles, utilizing water as the primary solvent in two critical steps.

Pharmacokinetic studies conducted in rodent models (2023, Drug Metabolism and Disposition) have provided valuable insights into the compound's ADME properties. The data indicate good oral bioavailability (68%) and a favorable half-life (7.2 hours in rats), though some metabolic instability was observed in liver microsome assays. These findings are guiding current medicinal chemistry efforts to develop analogs with improved metabolic stability.

Looking forward, several pharmaceutical companies have included 314247-66-0 in their preclinical pipelines, primarily targeting oncology and autoimmune indications. The compound's unique dual activity against both kinase and inflammatory pathways makes it particularly attractive for combination therapies. Current research efforts are focused on understanding potential synergistic effects with existing therapeutic agents and identifying biomarkers for patient stratification in future clinical trials.